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Compound of Interest

Compound Name:
Hexadecyldimethylammonium

chloride

CAS No.: 2016-45-7

Cat. No.: B8590218

Get Quote

CAS 2016-45-7[1][2]
Chemical Identity & Physicochemical Properties
Hexadecyldimethylammonium chloride is the hydrochloride salt of N,N-

dimethylhexadecylamine.[2][6] Unlike quaternary ammonium compounds (QACs) like CTAC, its

cationic charge is pH-dependent.[2] At physiological or acidic pH, it functions as a cationic

surfactant; at high pH, it may deprotonate to the free amine, altering its solubility and toxicity

profile.[2]

IUPAC Name: N,N-Dimethylhexadecan-1-aminium chloride[1][2]

Molecular Formula:

[7]

Molecular Weight: 305.97 g/mol [1][2][4]
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Solubility: Soluble in water (pH dependent), ethanol, and chloroform.[2]

Appearance: White to off-white crystalline powder or hygroscopic solid.[1][2]

Toxicological Profile & Mechanism of Action
Mechanism of Toxicity: Membrane Lysis
The primary mechanism of toxicity for Hexadecyldimethylammonium chloride is amphiphilic

membrane disruption.[1] The hydrophobic hexadecyl tail inserts into the lipid bilayer of cell

membranes, while the cationic head group interacts with negatively charged phosphate head

groups.[2] This destabilizes the membrane, causing leakage of intracellular contents (cytolysis).

Low Concentrations: Increases membrane permeability (leakage of

ions).[1]

High Concentrations: Complete micellar solubilization of the membrane.[1]
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Figure 1: Mechanism of cationic surfactant-induced cytotoxicity via membrane lysis.[1][2]

Quantitative Toxicity Data
Data synthesized from parent amine (CAS 112-69-6) and structural analogs (Read-Across).[1]

[2]
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Endpoint Test Species Value / Result
Classification
(GHS)

Acute Oral Toxicity Rat mg/kg Category 4 (Harmful)

Acute Dermal Toxicity Rabbit Irritation/Corrosion
Category 1B (Causes

severe burns)

Skin Corrosion Rabbit (4h exp) Corrosive Category 1B

Eye Damage Rabbit Irreversible Damage Category 1

Aquatic Toxicity

(Acute)
Danio rerio mg/L Acute 1 (Very Toxic)

Aquatic Toxicity

(Chronic)
Daphnia magna mg/L

Chronic 1 (Long-

lasting effects)

Comprehensive Safety Data Sheet (SDS) Synthesis
Hazards Identification (GHS Classification)

Signal Word:DANGER

Hazard Statements:

H302: Harmful if swallowed.[1][2][5][8][9][10]

H314: Causes severe skin burns and eye damage.[1][2][5][8][9]

H410: Very toxic to aquatic life with long lasting effects.[1][2][5][8][9][11]

Safe Handling Protocol (Research Context)
Expert Insight: The powder form is highly hygroscopic and can form caustic dust. Inhalation of

dust can cause severe respiratory tract irritation (chemical pneumonitis). Always handle the

solid in a fume hood or weighing cabinet.

Protocol: Preparation of Stock Solution (5% w/v)
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PPE: Nitrile gloves (double gloving recommended), chemical splash goggles, lab coat, and

P2/N95 respirator if outside a hood.[2]

Weighing: Weigh solid inside a fume hood. Use an antistatic gun if static makes the powder

fly.

Dissolution: Add water slowly. The dissolution is exothermic; allow to cool.

pH Check: Verify pH. Aqueous solutions are naturally acidic (pH ~4-5) due to the

hydrochloride salt.[1]

Emergency Response & First Aid
Exposure Route Immediate Action Do NOT

Skin Contact

Wash immediately with

polyethylene glycol 400 (if

available) or copious water for

15+ min.[1][2]

Do not neutralize with acid or

base. Do not use solvents.

Eye Contact

Rinse cautiously with water for

15-20 min.[1][2] Lift eyelids.

Remove contacts if easy.

Do not rub eyes.[9] Do not

apply ointments.

Inhalation

Move to fresh air.[1][2][8][9][11]

If breathing is difficult, give

oxygen.[2][9]

Do not perform mouth-to-

mouth if substance was

inhaled.[1][2]

Ingestion

Rinse mouth. Drink water/milk

to dilute.[1] Call Poison

Control.

Do NOT induce vomiting (risk

of esophageal perforation).

Experimental Workflow: Handling & Disposal
The following diagram outlines the decision logic for handling spills and waste, ensuring

compliance with environmental regulations (this compound is an acute aquatic toxin).
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Start: Handling
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Figure 2: Safety decision matrix for handling and spill response.

Regulatory & Environmental Status
REACH (EU): Pre-registered.[1] Classified as "Aquatic Acute 1" and "Skin Corr.[1][2][9] 1B".
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TSCA (USA): Listed (often under the parent amine or salt forms).

Environmental Fate:

Biodegradability: Readily biodegradable under aerobic conditions (OECD 301), but high

concentrations inhibit bacterial activity in sewage treatment plants.

Bioaccumulation: Low potential due to ionic nature, but binds strongly to soil/sediment

(high

).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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